Cas no 1208074-68-3 (1,3-Difluoro-2,4-diiodo-benzene)

• Product Name: 1,3-Difluoro-2,4-diiodo-benzene
• CAS No: 1208074-68-3
• MF: C₆H₂F₂I₂
• MW: 365.885833263397
• MDL: MFCD12922604
• CID: 4577423
• Update Time: 2025-05-22

1,3-Difluoro-2,4-diiodo-benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-2,4-diiodobenzene
• 1,3-Difluoro-2,4-diiodo-benzene

• MDL： MFCD12922604
• Inchi： 1S/C6H2F2I2/c7-3-1-2-4(9)5(8)6(3)10/h1-2H
• InChI Key： RVLZBGJPDGSXHZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(I)C(F)=C1I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 1,3-Difluoro-2,4-diiodo-benzene

Comprehensive Overview of 1,3-Difluoro-2,4-diiodo-benzene (CAS No. 1208074-68-3): Properties, Applications, and Industry Insights

1,3-Difluoro-2,4-diiodo-benzene (CAS No. 1208074-68-3) is a halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and advanced material science. With its unique molecular structure featuring both fluorine and iodine substituents, this compound serves as a versatile building block for complex chemical transformations. Researchers and industry professionals frequently search for terms like "1,3-Difluoro-2,4-diiodo-benzene synthesis", "CAS 1208074-68-3 applications", and "halogenated benzene derivatives", reflecting its growing relevance in modern chemistry.

The compound's physicochemical properties make it particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Ullmann couplings, which are pivotal in creating biaryl structures for drug development. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Searches for "eco-friendly halogenated benzene synthesis" and "catalytic C-I bond activation" highlight this shift in focus among chemists.

In the pharmaceutical sector, 1,3-Difluoro-2,4-diiodo-benzene is explored as a precursor for PET imaging agents and targeted therapeutics, owing to the radioactive potential of iodine isotopes. This ties into the rising demand for precision medicine solutions, with related queries like "iodinated benzene in radiopharmaceuticals" gaining traction. Its electron-withdrawing properties further enable applications in OLED materials and liquid crystal displays, addressing the tech industry's need for high-performance organic semiconductors.

From a safety standpoint, proper handling protocols for polyhalogenated benzenes are frequently discussed in forums and research papers, with keywords such as "halogenated benzene stability" and "storage guidelines for diiodo compounds" appearing in analytical workflows. The compound's crystallographic data and spectroscopic fingerprints (accessible via databases like PubChem) are also critical for quality control, as evidenced by searches for "CAS 1208074-68-3 NMR spectra" and "X-ray diffraction patterns".

Market analyses indicate expanding applications of 1,3-Difluoro-2,4-diiodo-benzene in agrochemicals and electronic coatings, driven by its ability to modify molecular polarity. Innovations in flow chemistry techniques have further streamlined its production, reducing costs for industrial-scale use. As the scientific community prioritizes structure-activity relationship studies, this compound's role in molecular design continues to evolve, making it a subject of ongoing research and patent filings worldwide.